trans-1,4-Dichloro-2-butene

Specification

• Description: 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.; Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998); Trans-1,4-Dichlorobutene is an organochlorine compound.
• CAS No.: 764-41-0
• Molecular Formula: C4-H6-Cl2
• Molecular Weight: 124.99 g/mol
• IUPAC Name: (E)-1,4-dichlorobut-2-ene
• Standard InChI: InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1+
• Standard InChI Key: FQDIANVAWVHZIR-UHFFFAOYSA-N
• Isomeric SMILES: C(/C=C/CCl)Cl
• Impurities: Technical material with an 85% composition of the trans-isomer, the remainder is predominantly the cis-isome
• SMILES: C(C=CCCl)Cl
• Canonical SMILES: C(C=CCCl)Cl
• Boiling Point: 313 °F at 760 mm Hg (USCG, 1999); 312 °F at 758 mm Hg (EPA, 1998); 155.3 °C; 155.4 °C; 152.5 °C; 158 °C
• Colorform: COLORLESS LIQUID; Colorless liquid
• Flash Point: 53 °C (139 °F)
• Melting Point: -54 °F (USCG, 1999); 34 to 37 °F (EPA, 1998); -14.166666666699998 °C; 2 °C; -48 °C; 3.5 °C